Efficient oxygen reduction catalysts formed of cobalt phosphide nanoparticle decorated heteroatom-doped mesoporous carbon nanotubes†

Chemical Communications Pub Date: 2015-03-24 DOI: 10.1039/C5CC02028J

Abstract

Oxygen reduction catalysts based on heteroatom-doped mesoporous carbon nanotubes loaded with Co2P nanoparticles were skilfully fabricated. The electronic interaction between the embedded Co2P nanoparticles and the heteroatom-doped carbon structures could strongly promote the ORR catalytic performance of the heteroatom-doped carbon nanotubes.

Graphical abstract: Efficient oxygen reduction catalysts formed of cobalt phosphide nanoparticle decorated heteroatom-doped mesoporous carbon nanotubes
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